Cas no 2172976-89-3 (2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole)

• Product Name: 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole
• CAS No: 2172976-89-3
• MF: C₁₅H₁₁F₂N₃OS
• MW: 319.32914853096
• CID: 5269094
• Update Time: 2025-07-02

2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-(difluoromethoxy)-5-(4-ethenyl-2-thiazolyl)-7-methyl-
• 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole

• Inchi： 1S/C15H11F2N3OS/c1-3-9-7-22-14(19-9)10-4-8(2)5-11-13(10)18-6-12(20-11)21-15(16)17/h3-7,15H,1H2,2H3
• InChI Key： GUTFBFMPHVGVCH-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C3=NC(C=C)=CS3)C=C(C)C=2)N=CC=1OC(F)F

Additional information on 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole

Comprehensive Overview of 2-[2-(Difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole (CAS No. 2172976-89-3)

In the realm of advanced organic chemistry and pharmaceutical research, 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole (CAS No. 2172976-89-3) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique quinoxaline and thiazole core structures, is increasingly studied for its potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by its structural complexity, which combines a difluoromethoxy group and a vinyl-thiazole moiety, offering diverse reactivity and functionalization opportunities.

The compound’s CAS number 2172976-89-3 serves as a critical identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Its IUPAC name, though lengthy, provides a systematic breakdown of its molecular architecture: a 7-methyl-quinoxaline scaffold linked to a 4-vinyl-thiazole via a difluoromethoxy bridge. Such detailed nomenclature underscores the compound’s specificity, aligning with the growing demand for highly selective bioactive molecules in drug discovery.

Recent trends in AI-driven drug design and computational chemistry have amplified interest in compounds like 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole. Machine learning models often highlight its hydrogen-bonding capacity and lipophilic efficiency, making it a candidate for optimizing pharmacokinetic properties. These attributes resonate with the pharmaceutical industry’s focus on small-molecule inhibitors and targeted therapies, particularly in oncology and inflammation.

From a synthetic perspective, the incorporation of fluorine atoms and a vinyl group in this compound reflects broader trends in fluorinated pharmaceuticals and click chemistry. Fluorination, a hot topic in medicinal chemistry, is known to enhance metabolic stability and membrane permeability. Meanwhile, the vinyl-thiazole segment offers versatility for further derivatization, appealing to researchers exploring covalent inhibitors or probe molecules for biological studies.

Beyond therapeutics, CAS No. 2172976-89-3 has garnered attention in material science, where its conjugated system could contribute to organic electronics or fluorescent dyes. The quinoxaline-thiazole hybrid structure may exhibit tunable photophysical properties, aligning with the search for next-generation optoelectronic materials. Such interdisciplinary potential makes this compound a subject of collaborative research across chemistry and engineering.

In summary, 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-vinyl-thiazole represents a convergence of structural innovation and multifunctional utility. Its study addresses pressing questions in drug development, molecular design, and functional materials, ensuring its relevance in both academic and industrial settings. As research methodologies evolve, this compound is poised to remain a focal point for breakthroughs in science and technology.